Cas no 67523-16-4 ((2,3-Dibromo-4-thiocyanatobut-2-enyl) thiocyanate)

• Product Name: (2,3-Dibromo-4-thiocyanatobut-2-enyl) thiocyanate
• CAS No: 67523-16-4
• MF: C₆H₄Br₂N₂S₂
• MW: 328.04735660553
• CID: 2797751
• PubChem ID: 54181910
• Update Time: 2025-04-21

(2,3-Dibromo-4-thiocyanatobut-2-enyl) thiocyanate Chemical and Physical Properties

Names and Identifiers

• 67523-16-4
• DTXSID10709597
• 2,3-Dibromobut-2-ene-1,4-diyl bis(thiocyanate)
• (2,3-Dibromo-4-thiocyanatobut-2-enyl) thiocyanate

• Inchi： 1S/C6H4Br2N2S2/c7-5(1-11-3-9)6(8)2-12-4-10/h1-2H2
• InChI Key： PCKBMRINTGSUKG-UHFFFAOYSA-N
• SMILES： BrC(CSC#N)=C(CSC#N)Br

Computed Properties

• Exact Mass: 327.81622Da
• Monoisotopic Mass: 325.81827Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 98.2Ų